Cas no 1503155-65-4 (1-(Oxetan-3-ylsulfanyl)-3-phenylpropan-2-one)

• Product Name: 1-(Oxetan-3-ylsulfanyl)-3-phenylpropan-2-one
• CAS No: 1503155-65-4
• MF: C₁₂H₁₄O₂S
• MW: 222.303362369537
• CID: 5251483
• Update Time: 2025-06-08

1-(Oxetan-3-ylsulfanyl)-3-phenylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(oxetan-3-ylsulfanyl)-3-phenylpropan-2-one
• 1-(Oxetan-3-ylsulfanyl)-3-phenylpropan-2-one

• Inchi： 1S/C12H14O2S/c13-11(9-15-12-7-14-8-12)6-10-4-2-1-3-5-10/h1-5,12H,6-9H2
• InChI Key： XQUIYQDKOTVEAU-UHFFFAOYSA-N
• SMILES： S(CC(CC1C=CC=CC=1)=O)C1COC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• XLogP3: 1.9
• Topological Polar Surface Area: 51.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-(Oxetan-3-ylsulfanyl)-3-phenylpropan-2-one

Recent Advances in the Study of 1-(Oxetan-3-ylsulfanyl)-3-phenylpropan-2-one (CAS: 1503155-65-4)

1-(Oxetan-3-ylsulfanyl)-3-phenylpropan-2-one (CAS: 1503155-65-4) is a novel chemical entity that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule modulators of cellular signaling pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(Oxetan-3-ylsulfanyl)-3-phenylpropan-2-one serves as a versatile building block for the construction of oxetane-containing compounds, which are increasingly recognized for their favorable pharmacokinetic properties. The research team utilized this compound to develop a series of potent and selective inhibitors targeting protein kinases involved in inflammatory diseases, with promising results in preclinical models.

Further investigations into the mechanistic aspects of this compound have revealed its ability to modulate protein-protein interactions through covalent modification of cysteine residues. This property has been exploited in the design of targeted covalent inhibitors, as reported in a recent Nature Chemical Biology publication. The study highlighted the compound's potential in addressing drug resistance mechanisms, particularly in oncology applications.

From a synthetic chemistry perspective, significant progress has been made in optimizing the production of 1-(Oxetan-3-ylsulfanyl)-3-phenylpropan-2-one. A 2024 ACS Catalysis paper described an improved catalytic system for its synthesis, achieving higher yields and better stereoselectivity. This advancement is particularly important for scaling up production while maintaining the compound's purity and biological activity.

The compound's safety profile and ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics have been systematically evaluated in recent preclinical studies. Data presented at the 2023 American Chemical Society National Meeting indicated favorable pharmacokinetic parameters and acceptable toxicity profiles, supporting its further development as a pharmaceutical intermediate.

Looking ahead, researchers are exploring the application of 1-(Oxetan-3-ylsulfanyl)-3-phenylpropan-2-one in PROTAC (Proteolysis Targeting Chimera) technology. Preliminary results suggest that its unique structural features make it an ideal linker component for these targeted protein degradation systems, potentially opening new avenues for drug discovery in challenging therapeutic areas.

The growing body of research on this compound underscores its importance in modern medicinal chemistry. As more structural-activity relationship studies emerge, we anticipate seeing additional therapeutic applications for derivatives of 1-(Oxetan-3-ylsulfanyl)-3-phenylpropan-2-one in the coming years, particularly in areas where traditional small-molecule approaches have shown limitations.